2-(ethylthio)-3-phenyl-4(3H)-quinazolinone

• IUPAC Name: 2-ethylsulfanyl-3-phenylquinazolin-4-one
• InChI: InChI=1S/C16H14N2OS/c1-2-20-16-17-14-11-7-6-10-13(14)15(19)18(16)12-8-4-3-5-9-12/h3-11H,2H2,1H3
• InChI Key: CFELAOYYJGZQMD-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=CC=CC=C2C(=O)N1C3=CC=CC=C3
• Molecular Formula: C16H14N2OS
• DSSTOX Substance ID: DTXSID30183895
• Molecular Weight: 282.4 g/mol
• CAS No.: 29745-27-5

Description

2-(ethylthio)-3-phenyl-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It is a member of the quinazolinone family and is known to possess diverse biological activities such as antitumor, anti-inflammatory, and antibacterial effects.

Mechanism of Action

The mechanism of action of 2-(ethylthio)-3-phenyl-4(3H)-quinazolinone is not fully understood. However, it is known to target multiple signaling pathways involved in cell proliferation, inflammation, and bacterial growth. It has been shown to inhibit the activity of enzymes such as topoisomerase II, which is involved in DNA replication and cell division. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific biological system being studied. In cancer cells, it induces cell cycle arrest and apoptosis, leading to the inhibition of cell proliferation. Inflammatory cells, it reduces the production of inflammatory cytokines and enzymes, leading to a decrease in inflammation. In bacteria, it disrupts the bacterial cell wall, leading to cell death.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(ethylthio)-3-phenyl-4(3H)-quinazolinone in lab experiments include its diverse biological activities, its availability, and its relatively low cost. However, its limitations include its low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are numerous future directions for the study of 2-(ethylthio)-3-phenyl-4(3H)-quinazolinone. One potential direction is the development of new derivatives with improved solubility and bioavailability. Another direction is the investigation of its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, more research is needed to fully understand its mechanism of action and its potential applications in other biological systems.

Synthesis Methods

The synthesis of 2-(ethylthio)-3-phenyl-4(3H)-quinazolinone can be achieved through various methods. One of the most commonly used methods involves the reaction of 2-aminobenzophenone with ethylthioacetic acid in the presence of a Lewis acid catalyst such as zinc chloride. The reaction proceeds through a condensation reaction, followed by cyclization to form the final product. Other methods involve the use of different starting materials and reagents to achieve the same end product.

Scientific Research Applications

2-(ethylthio)-3-phenyl-4(3H)-quinazolinone has been extensively studied for its potential therapeutic applications. It has been found to possess antitumor activity against various cancer cell lines such as breast, lung, and prostate cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines and enzymes. Additionally, it exhibits antibacterial activity against Gram-positive bacteria, making it a potential candidate for the development of new antibiotics.